Cas no 2229269-57-0 (tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate
• CAS No: 2229269-57-0
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 6479027
• PubChem ID: 165971125
• Update Time: 2025-06-08

tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate
• tert-butyl N-[2-(2-amino-3,3-difluoropropyl)phenyl]carbamate
• EN300-1874876
• 2229269-57-0

• Inchi： 1S/C14H20F2N2O2/c1-14(2,3)20-13(19)18-11-7-5-4-6-9(11)8-10(17)12(15)16/h4-7,10,12H,8,17H2,1-3H3,(H,18,19)
• InChI Key： DQHWAXICUNBOJZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate

tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate (CAS No. 2229269-57-0): A Comprehensive Overview

tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate (CAS No. 2229269-57-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, an amino-substituted difluoropropyl chain, and a phenylcarbamate moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl group in the compound provides steric hindrance, which can influence the compound's stability and reactivity. The amino-substituted difluoropropyl chain introduces fluorine atoms, which are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. The phenylcarbamate moiety is a common functional group in pharmaceuticals, often associated with central nervous system (CNS) activity and receptor binding.

Recent studies have highlighted the potential of tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders. The compound's ability to cross the blood-brain barrier (BBB) and its selective binding to specific receptors make it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate has been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that the compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. This makes it a potential lead compound for the development of novel antidepressant drugs with improved efficacy and fewer side effects.

The synthesis of tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate involves several steps, including the preparation of the amino-substituted difluoropropyl intermediate and its subsequent coupling with phenylisocyanate to form the carbamate. The tert-butyl protecting group can be introduced at various stages of the synthesis to ensure stability during reactions and ease of purification. The overall synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The pharmacokinetic properties of tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, the compound shows low toxicity in preclinical toxicity studies, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenylcarbamate in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials, which will focus on assessing the compound's therapeutic potential in specific patient populations.

In conclusion, tert-butyl N-2-(2-amino-3,3-difluoropropyl)phenymethylcarbamate (CAS No. 2229269-57-0) represents a promising molecule with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing medical treatments for various neurological disorders and mood disorders.